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Compound of Interest

Compound Name: 5-Hydroxyindole-3-acetic acid

Cat. No.: B075768

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 5-Hydroxyindole-3-acetic acid (5-HIAA).
Adherence to these procedures is vital for ensuring laboratory safety and proper chemical
management.

Chemical Identifier:

o Name: 5-Hydroxyindole-3-acetic acid

e Synonyms: 5-HIAA, 5-Hydroxyindoleacetic Acid
e CAS Number: 54-16-0

Primary Hazards:

o Harmful if swallowed.[1]

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]

o May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment is mandatory when handling 5-HIAA:

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure to
check for any signs of
degradation or puncture before

use.

Eye Protection

Safety goggles or a face shield

Must provide a complete seal
around the eyes to protect

from dust and splashes.

Body Protection

Laboratory coat or disposable

gown

A clean lab coat should be
worn. For procedures with a
higher risk of contamination, a

disposable gown is preferred.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of dust particles.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 5-HIAA from receipt to disposal.

1. Preparation and Engineering Controls:

Keep the chemical container tightly closed when not in use.

Ensure a well-ventilated work area, preferably a chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.

Minimize dust generation and accumulation when working with the solid form.
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2. Handling the Solid Compound:
o Before use, the user must review the complete Safety Data Sheet.[2]
o Wear all required PPE as specified in the table above.

» Weigh the compound in a chemical fume hood or a ventilated balance enclosure to avoid
inhalation of the powder.

» Avoid contact with eyes, skin, and clothing.[2]

3. Solution Preparation:

e 5-HIAAis soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide.[2]
* When dissolving, add the solvent slowly to the solid to minimize splashing.

« If creating an aqueous solution, be aware that the solubility in PBS (pH 7.2) is approximately
0.1 mg/ml.[2] It is not recommended to store aqueous solutions for more than one day.[2]

e Wash hands thoroughly after handling.[2]

4. Storage:

e Store 5-HIAA in a tightly sealed container in a cool, dry, and well-ventilated area.
 Recommended storage temperature is -20°C.[2][3]

e Protect from light.[3]

Accidental Release and First Aid Measures
Spill Response:

o Evacuate personnel from the immediate area.

o Ensure adequate ventilation.
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o For small spills, absorb with an inert material (e.g., sand, diatomite) and place in a suitable
container for hazardous waste disposal.

o Decontaminate the spill area and any affected equipment.
First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

o Skin Contact: Immediately wash the affected area with plenty of water. Remove
contaminated clothing. If irritation persists, seek medical advice.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is
conscious. Seek immediate medical attention.

Disposal Plan

Proper disposal of 5-HIAA and associated waste is critical to prevent environmental
contamination.

o Chemical Waste: Unused 5-HIAA and solutions should be disposed of as hazardous waste.
Collect in a designated, properly labeled hazardous waste container.

o Contaminated Materials: All PPE, weighing papers, and other materials that have come into
contact with 5-HIAA should be collected in a labeled hazardous waste container.

» Follow all federal, state, and local environmental regulations for hazardous waste disposal.
Do not dispose of down the drain.

Quantitative Data
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Property Value Solvent
N Ethanol, DMSO,
Solubility ~25 mg/ml _ _
Dimethylformamide
Solubility ~0.1 mg/mi PBS (pH 7.2)

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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